2-((2-fluorobenzyl)thio)-6-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyrimidin-4(3H)-one

• IUPAC Name: 2-[(2-fluorophenyl)methylsulfanyl]-4-(2-oxo-2-pyrrolidin-1-ylethyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C17H18FN3O2S/c18-14-6-2-1-5-12(14)11-24-17-19-13(9-15(22)20-17)10-16(23)21-7-3-4-8-21/h1-2,5-6,9H,3-4,7-8,10-11H2,(H,19,20,22)
• InChI Key: LYVXARQOQYZJCM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CC2=CC(=O)NC(=N2)SCC3=CC=CC=C3F
• Molecular Formula: C17H18FN3O2S
• Molecular Weight: 347.4 g/mol

Description

2-((2-fluorobenzyl)thio)-6-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyrimidin-4(3H)-one, also known as FBTPEP, is a chemical compound that has been studied for its potential therapeutic applications. FBTPEP belongs to the class of pyrimidine derivatives, which are known to exhibit a wide range of biological activities.

Scientific Research Applications

• Anti-Proliferative and Anticancer Activity : A study focused on similar compounds, including 2-(arylmethylthio)-6-ethyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol derivatives, demonstrated cytotoxic activity against HCT-116 and A-549 cancer cell lines, indicating potential anti-proliferative and anticancer applications (Harsha et al., 2018).

• Anti-HIV Activity : Compounds structurally related to the query molecule, specifically 2-[2-(3,5-dimethylphenoxy)ethyl]thio derivatives of pyrimidin-4(3H)-one, showed inhibitory properties against human immunodeficiency virus type 1 (HIV-1) in vitro (Novikov et al., 2004).

• Antituberculosis Activity : A study on thiazole-aminopiperidine hybrid analogs, including ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate, indicated promising activity against Mycobacterium tuberculosis, suggesting potential use in antituberculosis therapy (Jeankumar et al., 2013).

• Antimicrobial and Antifungal Properties : The synthesis of novel chromone-pyrimidine coupled derivatives, including compounds with fluoro groups, has shown potent antimicrobial and antifungal activities. These compounds were also evaluated for their enzyme inhibition properties and toxicity, suggesting their potential as antimicrobial agents (Tiwari et al., 2018).

• Herbicide Development : Research on 2-fluoro-6-hydroxy-N-substitutedaryl benzylamine derivatives, key intermediates in the synthesis of pyrimidinyloxybenzylamine herbicides, suggests the potential of the query compound or its derivatives in agricultural applications as herbicides (Gong Qi-sun, 2005).

• Anticancer Agents in Microwave-Assisted Synthesis : The microwave-assisted synthesis of new fluorinated coumarin–pyrimidine hybrids showed significant cytotoxicity against human cancer cell lines, indicating potential as anticancer agents. This includes the study of compounds with fluorobenzyl components (Hosamani et al., 2015).